Cas no 78081-78-4 (Carbofuran N,N-Dibutyl-3λ1-trisulfan-1-amine)

• Product Name: Carbofuran N,N-Dibutyl-3λ1-trisulfan-1-amine
• CAS No: 78081-78-4
• MF: C₂₀H₃₂N₂O₃S₃
• MW: 444.674681663513
• CID: 1790605
• PubChem ID: 186968
• Update Time: 2025-07-12

Carbofuran N,N-Dibutyl-3λ1-trisulfan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl [(dibutylamino)trisulfanyl]methylcarbamate
• 2,2-Dimethyl-3H-1-benzofuran-7-yl N-(dibutylamino)sulfanyldisulfanyl-N-methylcarbamate
• 78081-78-4
• Carbamic acid, ((dibutylamino)trithio)methyl-, 2,3-dihydro-2,2-dimethyl-7-benzofuranyl ester
• Carbofuran N,N-Dibutyl-3?1-trisulfan-1-amine
• DTXSID90999313
• Carbofuran N,N-Dibutyl-3λ1-trisulfan-1-amine

• Inchi： 1S/C20H32N2O3S3/c1-6-8-13-22(14-9-7-2)27-28-26-21(5)19(23)24-17-12-10-11-16-15-20(3,4)25-18(16)17/h10-12H,6-9,13-15H2,1-5H3
• InChI Key： HOKIEQYLLHHOJM-UHFFFAOYSA-N
• SMILES： S(N(CCCC)CCCC)SSN(C)C(=O)OC1=CC=CC2=C1OC(C)(C)C2

Computed Properties

• Exact Mass: 444.15750641g/mol
• Monoisotopic Mass: 444.15750641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 12
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on Carbofuran N,N-Dibutyl-3λ1-trisulfan-1-amine

Carbofuran N,N-Dibutyl-3λ1-trisulfan-1-amine (CAS No. 78081-78-4): A Comprehensive Overview

Carbofuran N,N-Dibutyl-3λ1-trisulfan-1-amine, identified by its Chemical Abstracts Service (CAS) number 78081-78-4, is a compound of significant interest in the field of agrochemical research and development. This organophosphorus derivative has garnered attention due to its unique chemical structure and potential applications in various scientific domains. The compound's molecular framework, characterized by a trisulfanamine functional group, makes it a subject of extensive study in synthetic chemistry and pharmacology.

The primary focus of this article is to delve into the properties, synthesis, and emerging applications of Carbofuran N,N-Dibutyl-3λ1-trisulfan-1-amine. By examining the latest research findings, we aim to provide a comprehensive understanding of its role in modern chemical biology and pharmaceutical innovation. The discussion will encompass its chemical reactivity, potential therapeutic uses, and the methodologies employed in its synthesis and analysis.

In recent years, the agrochemical industry has witnessed a surge in the demand for innovative compounds that offer enhanced efficacy while minimizing environmental impact. Carbofuran N,N-Dibutyl-3λ1-trisulfan-1-amine stands out as a promising candidate due to its multifaceted properties. Its ability to interact with biological systems at the molecular level has opened new avenues for research in both agriculture and medicine. This compound's unique structure, featuring a trisulfanamine moiety, contributes to its versatility and reactivity, making it a valuable tool in synthetic organic chemistry.

The synthesis of Carbofuran N,N-Dibutyl-3λ1-trisulfan-1-amine involves a series of carefully orchestrated chemical reactions that highlight the compound's synthetic potential. Researchers have developed novel methodologies to achieve high yields and purity levels, ensuring that the final product meets stringent quality standards. The process typically involves the reaction of dibutylamine with a suitable sulfonating agent, followed by subsequent functional group transformations. These steps are critical in establishing the trisulfanamine core structure, which is central to the compound's biological activity.

One of the most intriguing aspects of Carbofuran N,N-Dibutyl-3λ1-trisulfan-1-amine is its potential application in pharmaceutical research. The compound's ability to modulate biological pathways has led to investigations into its role as an intermediate in drug development. Recent studies have explored its interactions with enzymes and receptors, providing insights into its pharmacological profile. These findings suggest that modifications to its molecular structure could lead to the discovery of novel therapeutic agents with applications ranging from antimicrobial to anti-inflammatory treatments.

The agrochemical applications of Carbofuran N,N-Dibutyl-3λ1-trisulfan-1-amine are equally compelling. Its chemical properties make it an effective precursor for developing advanced pesticides that target specific pests while maintaining environmental safety. Researchers are leveraging computational modeling and high-throughput screening techniques to optimize its efficacy and reduce potential side effects. This approach aligns with global efforts to develop sustainable agrochemical solutions that support agricultural productivity without compromising ecological balance.

The analytical characterization of Carbofuran N,N-Dibutyl-3λ1-trisulfan-1-amine is another critical area of study. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its molecular structure and dynamics. These methods provide invaluable data for understanding how the compound behaves in different environments, including biological systems. Such information is crucial for designing experiments that maximize its utility in research and industrial applications.

The future prospects for Carbofuran N,N-Dibutyl-3λ1-trisulfan-1-amine are vast and promising. Ongoing research aims to expand its applications beyond traditional uses by exploring novel synthetic pathways and functional modifications. Collaborative efforts between academia and industry are expected to accelerate these developments, leading to innovative products that address global challenges in agriculture and healthcare. The compound's versatility makes it a cornerstone in the quest for sustainable chemical solutions that meet the demands of modern society.

In conclusion, Carbofuran N,N-Dibutyl-3λ1-trisulfan-1-amine (CAS No. 78081-78-4) represents a significant advancement in chemical biology and agrochemical science. Its unique structural features and broad applicability position it as a key compound for future research and development. By integrating cutting-edge methodologies and interdisciplinary approaches, scientists are paving the way for groundbreaking discoveries that could revolutionize multiple sectors. The continued exploration of this compound promises to yield transformative insights and practical applications that benefit humanity.